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The landscape of organic solar cell (OSC) technology is continually evolving, with a significant

focus on the development of novel non-fullerene acceptors (NFAs) to overcome the limitations

of traditional fullerene-based materials. Among the emerging candidates, m-carborane-

containing NFAs have garnered attention due to their unique three-dimensional structure and

potential for tunable electronic properties. This guide provides an objective comparison of the

performance of m-carborane-based OSCs against leading alternative acceptors, supported by

experimental data and detailed methodologies.

Performance Benchmarking
The efficacy of an organic solar cell is primarily determined by its power conversion efficiency

(PCE), which is a function of the open-circuit voltage (Voc), short-circuit current density (Jsc),

and fill factor (FF). The following tables summarize the key performance metrics for OSCs

incorporating m-carborane-based NFAs and compare them with devices fabricated using

prominent fullerene and non-fullerene acceptors.

Recent studies have demonstrated that the isomeric form of the carborane cage within the NFA

architecture significantly impacts device performance.[1][2][3] Among the para, meta, and ortho

isomers, devices utilizing ortho-carborane as a central building block have exhibited the highest

efficiencies.[1][2][3] Furthermore, strategic fluorination of the end-groups of the carborane-

based NFA has been shown to be an effective strategy for modulating energy levels and further

enhancing device performance, leading to PCE values exceeding 5%.[1][3]
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Acceptor
Material

Donor
Material

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)

m-Carborane

Based

pCb(T-IDIC)₂ PBDB-T 0.88 4.31 51 1.93

mCb(T-IDIC)₂ PBDB-T 0.86 5.22 49 2.22

oCb(T-IDIC)₂ PBDB-T 0.89 6.23 54 3.00

oCb(T-

IDIC)₂-4F
PBDB-T 0.96 9.45 56 5.07

Alternative

NFAs

ITIC PBDB-T ~0.90 ~17.5 ~70 ~11.2

Y6 PM6 ~0.83 ~25.3 ~75 ~15.7

Fullerene

Acceptor

PC₇₁BM PTB7 ~0.74 ~16.5 ~65 ~9.2

Table 1: Comparative performance of organic solar cells based on m-carborane derivatives

and other leading acceptor materials. Data for m-carborane acceptors is sourced from a 2023

study by Aniés et al.[1] Performance data for alternative acceptors represents typical values

reported in the literature.

While the PCEs of current m-carborane-based devices are modest compared to state-of-the-

art NFAs like Y6 and ITIC, the reported results are significant as they represent the first

examples of carborane-containing NFAs in organic photovoltaics.[1][2][3] The demonstrated

tunability of their electrochemical properties through isomer selection and functionalization

highlights their potential for future development and optimization.[1][2][3] Non-fullerene

acceptors, in general, offer several advantages over their fullerene counterparts, including

tunable energy levels, broader absorption spectra, and greater morphological stability, which
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have collectively contributed to a significant increase in OSC performance, with efficiencies

now exceeding 18%.[4]

Experimental Protocols
The fabrication and characterization of organic solar cells involve a series of well-defined steps.

The following is a generalized protocol representative of the methodologies employed in the

cited research.

Device Fabrication
Organic solar cells are typically fabricated in a conventional or inverted architecture. The

following protocol describes a conventional device structure.

Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned by ultrasonication in a series of solvents, typically detergent, deionized water,

acetone, and isopropanol. The cleaned substrates are then treated with UV-ozone to

improve the work function of the ITO and enhance the adhesion of subsequent layers.

Hole Transport Layer (HTL) Deposition: A solution of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO

substrate to form a thin film that facilitates the transport of holes to the anode. The film is

then annealed to remove residual solvent.

Active Layer Deposition: The photoactive layer, consisting of a blend of a donor polymer

(e.g., PBDB-T) and an acceptor material (e.g., an m-carborane derivative), is deposited

from a solution via spin-coating in an inert atmosphere (e.g., a nitrogen-filled glovebox). The

solvent and spin-coating parameters are optimized to achieve a desirable film morphology

and thickness.

Cathode Deposition: A low work function metal, such as calcium, followed by a more stable

metal, like aluminum, is thermally evaporated onto the active layer through a shadow mask

to define the device area. This forms the cathode, which collects the electrons.

Device Characterization
The performance of the fabricated OSCs is evaluated under standard testing conditions.
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Current Density-Voltage (J-V) Measurement: The J-V characteristics of the devices are

measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator.

From the J-V curve, the key performance parameters (Voc, Jsc, FF, and PCE) are extracted.

External Quantum Efficiency (EQE) Measurement: The EQE, which is the ratio of the

number of charge carriers collected to the number of incident photons at a specific

wavelength, is measured to determine the spectral response of the solar cell.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the fabrication and characterization of

organic solar cells.
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Caption: Workflow for OSC Fabrication and Characterization.

Signaling Pathway Diagram
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The fundamental process of charge generation in a bulk heterojunction organic solar cell is

depicted in the following signaling pathway diagram.
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Caption: Charge Generation Pathway in an OSC.
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To cite this document: BenchChem. [M-Carborane in Organic Solar Cells: A Comparative
Performance Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099378#benchmarking-the-performance-of-m-
carborane-in-organic-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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